1-Bromo-2-chloroethane 1-Bromo-2-chloroethane 1-bromo-2-chloroethane is a haloalkane that is bromoethane substituted by chlorine at position 2. It has a role as a mutagen. It is a haloalkane, an organobromine compound and an organochlorine compound.
1-chloro-2-bromoethane is a clear colorless liquid with a sweet chloroform-like odor. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 107-04-0
VCID: VC0052838
InChI: InChI=1S/C2H4BrCl/c3-1-2-4/h1-2H2
SMILES: C(CBr)Cl
Molecular Formula: C2H4BrCl
Molecular Weight: 143.41 g/mol

1-Bromo-2-chloroethane

CAS No.: 107-04-0

Reference Standards

VCID: VC0052838

Molecular Formula: C2H4BrCl

Molecular Weight: 143.41 g/mol

1-Bromo-2-chloroethane - 107-04-0

CAS No. 107-04-0
Product Name 1-Bromo-2-chloroethane
Molecular Formula C2H4BrCl
Molecular Weight 143.41 g/mol
IUPAC Name 1-bromo-2-chloroethane
Standard InChI InChI=1S/C2H4BrCl/c3-1-2-4/h1-2H2
Standard InChIKey IBYHHJPAARCAIE-UHFFFAOYSA-N
SMILES C(CBr)Cl
Canonical SMILES C(CBr)Cl
Boiling Point 225 °F at 760 mm Hg (NTP, 1992)
107.0 °C
107 °C
Colorform Colorless liquid
Density 1.7392 at 68 °F (NTP, 1992)
1.7392 @ 20 °C/4 °C
Flash Point none
Melting Point 2.1 °F (NTP, 1992)
-16.7 °C
Physical Description 1-chloro-2-bromoethane is a clear colorless liquid with a sweet chloroform-like odor. (NTP, 1992)
Description 1-bromo-2-chloroethane is a haloalkane that is bromoethane substituted by chlorine at position 2. It has a role as a mutagen. It is a haloalkane, an organobromine compound and an organochlorine compound.
1-chloro-2-bromoethane is a clear colorless liquid with a sweet chloroform-like odor. (NTP, 1992)
Solubility 5 to 10 mg/mL at 70° F (NTP, 1992)
0.05 M
Soluble in ethanol, ethyl ether, chloroform.
0.69 g/100 g water @ 30 °C; 0.7 g/100 g water @ 80 °C
In water, 6,900 mg/l @ 25 °C
Synonyms 1-Bromo-2-chloroethane; 1-Chloro-2-bromoethane; 2-Bromo-1-chloroethane; 2-Bromoethyl Chloride; 2-Chloroethyl bromide; Ethylene chlorobromide; NSC 60186; β-Chloroethyl Bromide
Vapor Density 4.94 (NTP, 1992) (Relative to Air)
4.94
Vapor Pressure 40 mm Hg at 85.5 °F ; 20 mm Hg at 60.8° F (NTP, 1992)
33.10 mmHg
33.1 mm Hg @ 25 °C
PubChem Compound 7849
Last Modified Nov 11 2021
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